Cas no 84940-46-5 (2,3,6-Trifluoro-4-(trifluoromethyl)pyridine)

• Product Name: 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine
• CAS No: 84940-46-5
• MF: C₆HF₆N
• MW: 201.069262266159
• MDL: MFCD03840203
• CID: 90897
• PubChem ID: 24884486
• Update Time: 2025-10-28

2,3,6-Trifluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine
• 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine (ACI)
• A841016
• MFCD03840203
• 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine, 95%
• 2,3,6-tris(fluoranyl)-4-(trifluoromethyl)pyridine
• DTXSID80382336
• SB55469
• MS-20432
• STL556203
• 84940-46-5
• AKOS005254693
• BBL102401

• MDL： MFCD03840203
• Inchi： 1S/C6HF6N/c7-3-1-2(6(10,11)12)4(8)5(9)13-3/h1H
• InChI Key： DODFHNWFNCGXOW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(F)=C(F)N=1
• BRN： 6399655

Computed Properties

• Exact Mass: 201.00100
• Monoisotopic Mass: 201.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.563 g/mL at 25 °C
• Boiling Point: 102-104 °C
• Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
• Refractive Index: n20/D 1.377
• PSA: 12.89000
• LogP: 2.51770
• Solubility: Not determined

2,3,6-Trifluoro-4-(trifluoromethyl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H301-H315-H319-H335
• Warning Statement： P261-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-25-36/37/38
• Safety Instruction： S26; S36; S45
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine

Introduction to 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine (CAS No. 84940-46-5)

2,3,6-Trifluoro-4-(trifluoromethyl)pyridine (CAS No. 84940-46-5) is a highly fluorinated pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique electronic and steric properties, making it a valuable building block for the synthesis of advanced pharmaceuticals and functional materials.

The molecular structure of 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine consists of a pyridine ring substituted with three fluorine atoms at positions 2, 3, and 6, and a trifluoromethyl group at position 4. The presence of these fluorine atoms imparts significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule in various chemical reactions.

In recent years, 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine has been extensively studied for its potential applications in drug discovery. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties, making them attractive candidates for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer pathways.

Beyond its pharmaceutical applications, 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine has also found utility in materials science. Its unique electronic properties make it suitable for the development of advanced electronic materials, such as organic semiconductors and electroluminescent materials. Research in this area has shown that the incorporation of this compound into polymer chains can significantly enhance the performance of organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthesis of 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. One common synthetic route involves the sequential introduction of fluorine atoms and the trifluoromethyl group onto a pyridine scaffold. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, while specific precautions should be taken due to its reactivity and potential health effects associated with exposure to fluorinated compounds, 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine is generally considered safe when handled under appropriate laboratory conditions. It is important to follow standard safety protocols and use personal protective equipment (PPE) when working with this compound.

The market demand for 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine continues to grow as researchers explore new applications in various fields. The compound's versatility and unique properties make it an essential component in the development of innovative products across multiple industries. As research progresses, it is likely that new uses for this compound will be discovered, further expanding its impact on science and technology.

In conclusion, 2,3,6-Trifluoro-4-(trifluoromethyl)pyridine (CAS No. 84940-46-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and properties make it a valuable tool for researchers working on cutting-edge projects aimed at improving human health and advancing technological capabilities.